N-(1-Piperidin-4-ylmethyl-1H-pyrazol-4-yl)-acetamide dihydrochloride

• IUPAC Name: N-[1-(piperidin-4-ylmethyl)pyrazol-4-yl]acetamide;dihydrochloride
• InChI: InChI=1S/C11H18N4O.2ClH/c1-9(16)14-11-6-13-15(8-11)7-10-2-4-12-5-3-10;;/h6,8,10,12H,2-5,7H2,1H3,(H,14,16);2*1H
• InChI Key: IPIWSNYDPUYKRK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CN(N=C1)CC2CCNCC2.Cl.Cl
• Molecular Formula: C11H20Cl2N4O
• Molecular Weight: 295.21 g/mol

Description

This usually includes the compound’s systematic name, other names it might be known by, its molecular formula, and its structure.

Synthesis Analysis

This involves a detailed description of how the compound can be synthesized from readily available starting materials, including reaction conditions and yields.

Molecular Structure Analysis

This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the compound’s molecular structure.

Chemical Reactions Analysis

This involves studying the compound’s reactivity, i.e., what reactions it undergoes, what products are formed, and under what conditions.

Physical And Chemical Properties Analysis

This includes properties such as melting point, boiling point, solubility, stability, and reactivity.

Scientific Research Applications

Synthetic Utility and Chemical Reactions

• Construction of Novel Derivatives : A study highlighted the use of chloroacetonitrile in constructing novel pyrazole and thiazole derivatives, showcasing the versatility of piperidine-based compounds in synthesizing a wide range of chemical structures. This synthetic pathway opens up new avenues for the development of compounds with potential biological activities (Khalil et al., 2017).

Biological and Pharmacological Applications

• Anticholinesterase Agents : Pyrazoline derivatives, including those with a piperidine moiety, have been synthesized and evaluated for their anticholinesterase effects. This research is significant for the development of treatments for diseases such as Alzheimer's, demonstrating the compound's potential in neurodegenerative disorder therapeutics (Altıntop, 2020).
• Antimicrobial Nano-Materials : The synthesis and biological evaluation of antimicrobial nano-materials based on N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives were explored. These compounds exhibited significant antimicrobial activities, especially against fungal pathogens, suggesting their potential in developing new antimicrobial agents (Mokhtari & Pourabdollah, 2013).

Material Science and Chemistry

• Coordination Complexes and Antioxidant Activity : Novel coordination complexes constructed from pyrazole-acetamide derivatives were synthesized, showcasing the role of hydrogen bonding in self-assembly processes. These complexes were evaluated for their antioxidant activity, highlighting the compound's relevance in material science and potential biological applications (Chkirate et al., 2019).

Safety And Hazards

This involves a description of any risks associated with handling the compound, including toxicity, flammability, and environmental impact.

Future Directions

This involves a discussion of potential future research directions, such as new reactions the compound could be used in, or new applications for the compound in areas like medicine or materials science.

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